Cas no 911627-08-2 (1,4'Bipiperidinyl-2-carboxylicacidethylester)

• Product Name: 1,4'Bipiperidinyl-2-carboxylicacidethylester
• CAS No: 911627-08-2
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 1960570
• PubChem ID: 50999465
• Update Time: 2025-05-19

1,4'Bipiperidinyl-2-carboxylicacidethylester Chemical and Physical Properties

Names and Identifiers

• ethyl 1-piperidin-4-ylpiperidine-2-carboxylate
• [1,4'-bipiperidine]-2-carboxylic acid, ethyl ester
• Ethyl 1,4'-bipiperidine-2-carboxylate
• LogP
• [1,4']BIPIPERIDINYL-2-CARBOXYLIC ACID ETHYL ESTER
• MFCD12546280
• AKOS015996045
• DTXSID50679528
• 911627-08-2
• [1,4']Bipiperidinyl-2-carboxylicacidethylester
• SCHEMBL5176485
• Ethyl [1,4'-bipiperidine]-2-carboxylate
• 1,4'Bipiperidinyl-2-carboxylicacidethylester

• MDL： MFCD12546280
• Inchi： 1S/C13H24N2O2/c1-2-17-13(16)12-5-3-4-10-15(12)11-6-8-14-9-7-11/h11-12,14H,2-10H2,1H3
• InChI Key： FXHNJYQAMCFLMU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCCN1C1CCNCC1)=O

Computed Properties

• Exact Mass: 240.183778013Da
• Monoisotopic Mass: 240.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

1,4'Bipiperidinyl-2-carboxylicacidethylester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,4'Bipiperidinyl-2-carboxylicacidethylester

1,4'Bipiperidinyl-2-carboxylicacidethylester: A Comprehensive Overview

1,4'Bipiperidinyl-2-carboxylicacidethylester (CAS No. 911627-08-2) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bipiperidinyl structure and ethyl ester functionality, holds potential applications in various therapeutic areas. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 1,4'Bipiperidinyl-2-carboxylicacidethylester.

Chemical Structure and Properties

1,4'Bipiperidinyl-2-carboxylicacidethylester is a complex organic molecule with a molecular formula of C₁₆H₂₇NO₃. The compound features a bipiperidinyl core, which is a bicyclic structure consisting of two piperidine rings connected by a single bond. The presence of the ethyl ester group at the 2-position of one of the piperidine rings adds to its chemical versatility and reactivity. The molecular weight of 1,4'Bipiperidinyl-2-carboxylicacidethylester is approximately 277.39 g/mol.

The physical properties of 1,4'Bipiperidinyl-2-carboxylicacidethylester include its appearance as a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 1,4'Bipiperidinyl-2-carboxylicacidethylester has been explored through various routes, each offering unique advantages and challenges. One common method involves the condensation of 4-piperidone with an appropriate carboxylic acid derivative followed by esterification. This multi-step process typically includes:

• Nucleophilic Addition: Reaction of 4-piperidone with an activated carboxylic acid derivative to form an intermediate amide.
• Cyclization: Intramolecular cyclization to form the bipiperidinyl core.
• Esterification: Conversion of the carboxylic acid group to the ethyl ester using ethanol and an acid catalyst.

An alternative approach involves the use of transition metal-catalyzed coupling reactions to construct the bipiperidinyl framework directly from simpler precursors. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making them more attractive for large-scale synthesis.

Biological Activities and Therapeutic Potential

1,4'Bipiperidinyl-2-carboxylicacidethylester has shown promising biological activities that make it a valuable candidate for pharmaceutical development. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 1,4'Bipiperidinyl-2-carboxylicacidethylester has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The mechanism underlying these effects is thought to involve modulation of cytokine production and immune cell activation.

Clinical Trials and Future Directions

The therapeutic potential of 1,4'Bipiperidinyl-2-carboxylicacidethylester has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have focused on assessing the pharmacokinetics and pharmacodynamics of the compound in healthy volunteers and patients with specific conditions such as cancer and inflammatory diseases.

Preliminary results from these trials have been encouraging, with no major safety concerns reported thus far. However, further research is needed to fully understand the long-term effects and optimal dosing regimens for different patient populations. Future studies will also explore combination therapies involving 1,4'Bipiperidinyl-2-carboxylicacidethylester with other drugs to enhance therapeutic outcomes.

Conclusion

1,4'Bipiperidinyl-2-carboxylicacidethylester, with its unique bipiperidinyl structure and ethyl ester functionality, represents a promising compound in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in advancing treatments for various diseases.